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Compound of Interest

Compound Name: Tween 65

Cat. No.: B15548172 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address the

challenges posed by Tween 65 interference in the Bradford protein assay.

Frequently Asked Questions (FAQs)
Q1: What is Tween 65 and why is it used in protein samples?

Tween 65, also known as Polysorbate 65, is a non-ionic surfactant. It is often used in biological

preparations to solubilize and stabilize proteins, particularly membrane proteins, and to prevent

non-specific binding in various applications.

Q2: How does Tween 65 interfere with the Bradford protein assay?

The Bradford assay relies on the binding of Coomassie Brilliant Blue G-250 dye to proteins,

which causes a shift in the dye's absorbance maximum from 465 nm to 595 nm.[1][2] Non-ionic

detergents like Tween 65 can interfere with this process in several ways:

Direct Interaction with Dye: Detergents can interact with the Coomassie dye, causing a color

change even in the absence of protein, leading to a high background signal.

Altered Protein-Dye Binding: The presence of detergent micelles can affect the hydrophobic

and ionic interactions between the protein and the dye, leading to inaccurate quantification.
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Precipitation: High concentrations of detergents can cause the dye reagent to precipitate.[1]

[3]

Q3: What are the common signs of Tween 65 interference in my Bradford assay?

Common indicators of detergent interference include:

Unexpectedly high or inconsistent absorbance readings for your samples compared to your

standards.[4]

A high background absorbance in your blank (buffer with Tween 65 but no protein).

Precipitate formation in your assay tubes or microplate wells.[1][5]

A non-linear standard curve.

Q4: At what concentration does Tween 65 start to interfere with the assay?

Even low concentrations of non-ionic detergents can interfere with the Bradford assay.[6] While

the exact interfering concentration can vary depending on the specific protein and buffer

composition, it is generally recommended to keep the final detergent concentration in the assay

below 0.1%.[5] For Tween 80, a similar polysorbate, interference has been observed to

increase absorbance by 1.6 to 3.4 times.[7]

Q5: Are there alternative protein assays that are more compatible with Tween 65?

Yes, several alternatives exist, although they may also have limitations:

Detergent Compatible (DC) Protein Assay: This is a modified Lowry assay that is compatible

with higher concentrations of detergents (up to 1%).[5]

Bicinchoninic Acid (BCA) Assay: While also susceptible to some detergent interference, the

BCA assay is generally considered more robust against non-ionic detergents than the

Bradford assay. However, it is important to check the compatibility of your specific Tween 65
concentration with the BCA assay kit you are using.[4]
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If you suspect that Tween 65 is interfering with your Bradford assay, follow this troubleshooting

workflow.
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Problem:
Inaccurate/Inconsistent

Protein Readings

Is Tween 65 present
in your sample buffer?

Interference is likely
due to another substance.

(e.g., high pH, other detergents)

No

Assess Tween 65
Concentration

Yes

Concentration > 0.1%?

Choose a Mitigation Strategy

Yes

Modify Standard Curve

No (or if dilution
is not feasible)

Dilute Sample Remove Tween 65

Validate Results
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Start: Protein Sample
with Tween 65

1. Prepare Spin Column:
- Resuspend resin

- Remove storage buffer

2. Equilibrate Column:
- Add equilibration buffer

- Centrifuge to remove buffer

3. Load Sample:
- Apply protein sample

to the resin

4. Incubate:
- Allow sample to bind to resin

(typically 2 minutes)

5. Elute Protein:
- Centrifuge column

- Collect purified protein

End: Detergent-Free
Protein Sample

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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